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For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroprotopine, a naturally occurring isoquinoline alkaloid, has garnered interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the molecular characteristics of Hydroprotopine, including its
molecular weight and chemical formula. While direct and extensive research on
Hydroprotopine's specific biological activities is still emerging, this document summarizes the
known information and draws parallels from the closely related and more extensively studied
alkaloid, Protopine, to infer potential mechanisms of action and areas for future investigation.
This guide aims to serve as a foundational resource for researchers and professionals in drug
development by consolidating the current knowledge and outlining potential avenues for further
research into the pharmacological effects of Hydroprotopine.

Molecular Profile of Hydroprotopine

Hydroprotopine is classified as a protopine alkaloid, a subgroup of isoquinoline alkaloids. Its
fundamental molecular characteristics are essential for understanding its physicochemical
properties and potential interactions with biological systems.

Chemical Formula and Molecular Weight
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The precise molecular composition of Hydroprotopine is critical for a range of experimental
calculations, including stoichiometry and dosage determinations.

Property Value Citation
Chemical Formula C20H20NOs* [1112][3]
Molecular Weight 354.38 g/mol [1103114]
Alternate Molecular Weight 354.4 g/mol [2][5]

Potential Biological Activities and Mechanisms of
Action

Direct experimental data on the biological activities and signaling pathways of Hydroprotopine
are limited. However, insights can be drawn from studies on the closely related compound,
Protopine, which shares a similar structural backbone. Research on Protopine suggests
potential anti-inflammatory and anticancer properties, which may be relevant areas of
investigation for Hydroprotopine.

Potential Anti-inflammatory Effects

Studies on Protopine indicate that it may exert anti-inflammatory effects by modulating key
signaling pathways involved in the inflammatory response. It is plausible that Hydroprotopine

could share similar mechanisms.

A proposed signaling pathway for the anti-inflammatory action of Protopine, which could be
investigated for Hydroprotopine, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hydroprotopine: A Technical Overview of its Chemical
Properties and Biological Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187444#hydroprotopine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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